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Compound of Interest

Compound Name: Phenoldisulfonic acid

Cat. No.: B033733 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties and

structural aspects of phenoldisulfonic acid. It is designed to be a valuable resource for

researchers, scientists, and professionals in drug development, offering detailed information on

its characteristics, synthesis, and analytical applications.

Chemical Properties
Phenoldisulfonic acid, a strong organic acid, is a versatile compound utilized in various

chemical syntheses and analytical methods. Its properties are largely dictated by the presence

of a hydroxyl group and two sulfonic acid groups attached to a benzene ring.

Identification and Nomenclature
The primary isomer of phenoldisulfonic acid is 4-hydroxybenzene-1,3-disulfonic acid. It is

also commonly known by several synonyms.
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Identifier Value

IUPAC Name 4-hydroxybenzene-1,3-disulfonic acid[1][2]

CAS Number 96-77-5[1][2]

Synonyms

Phenol-2,4-disulfonic acid, 1-Hydroxy-2,4-

disulfobenzene, 4-Hydroxy-m-benzenedisulfonic

acid[1][2]

Physicochemical Properties
The physicochemical properties of phenoldisulfonic acid are summarized in the table below.

It is a deliquescent solid, highly soluble in water, and possesses strong acidic characteristics.[2]

[3]

Property Value Source

Molecular Formula C₆H₆O₇S₂ [1][2]

Molecular Weight 254.24 g/mol [1]

Melting Point >99.85 °C [1]

Boiling Point Not available (decomposes)

Density
1.82 g/cm³ (for a 25% w/v

solution in sulfuric acid)
[4]

Solubility

Freely soluble in water and

methanol; practically insoluble

in ether and petroleum ether.

pKa -1.13 ± 0.45 (predicted) [1]

Appearance
Deliquescent needles or a

yellow to brown liquid.
[1]

Chemical Structure
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The most common isomer of phenoldisulfonic acid is 4-hydroxybenzene-1,3-disulfonic acid.

The positions of the sulfonyl groups on the benzene ring significantly influence the molecule's

reactivity and properties.
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Synthesis of Phenoldisulfonic Acid

Phenol

Mixing and Heating
(100°C, 2h)

Concentrated H₂SO₄

Fuming H₂SO₄

Phenoldisulfonic Acid
Solution
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Nitrate Determination using Phenoldisulfonic Acid

Water Sample
(Evaporation to dryness)

Add Phenoldisulfonic
Acid Reagent

Add NH₄OH
(Color Development)

Spectrophotometric
Measurement (410 nm)

Quantification using
Calibration Curve

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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